![molecular formula C10H10N4O2 B1437171 {[4-(4H-1,2,4-Triazol-4-YL)phenyl]amino}-acetic acid CAS No. 1017791-25-1](/img/structure/B1437171.png)
{[4-(4H-1,2,4-Triazol-4-YL)phenyl]amino}-acetic acid
Overview
Description
This compound is a type of benzoic acid hybrid . It has been successfully synthesized and its structures have been established by NMR and MS analysis .
Synthesis Analysis
The compound was synthesized under solvothermal conditions by the reaction of bis (4- (4 H -1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts . The structures were determined by single X-ray crystal diffraction, and further characterized by elemental analysis, IR, TGA, and PXRD .Molecular Structure Analysis
The molecular structure of this compound was determined by single X-ray crystal diffraction . Further characterization was done by elemental analysis, IR, TGA, and PXRD .Chemical Reactions Analysis
The compound was synthesized under solvothermal conditions by the reaction of bis (4- (4 H -1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts .Scientific Research Applications
Pharmaceuticals
The 1,2,4-triazole core is found in a variety of clinically used drugs due to its therapeutic properties. It’s used in antifungal medications like itraconazole and voriconazole, antiviral drugs such as ribavirin, and also in treatments for other conditions like migraines (rizatriptan) and anxiety (alprazolam) .
Material Science
In material science, triazole derivatives have been explored for their electroactive properties. They can be used in electrochromic devices and optical materials due to their ability to undergo reversible redox transformations .
Optoelectronics
The combination of triazole rings with other conjugated systems has shown significant potential in optoelectronics. These materials can be used in the development of light-emitting diodes (LEDs), photovoltaic cells, and other electronic devices .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[4-(1,2,4-triazol-4-yl)anilino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c15-10(16)5-11-8-1-3-9(4-2-8)14-6-12-13-7-14/h1-4,6-7,11H,5H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPGXGNXZSUMCIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NCC(=O)O)N2C=NN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901267030 |
Source
|
| Record name | N-[4-(4H-1,2,4-Triazol-4-yl)phenyl]glycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901267030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{[4-(4H-1,2,4-Triazol-4-YL)phenyl]amino}-acetic acid | |
CAS RN |
1017791-25-1 |
Source
|
| Record name | N-[4-(4H-1,2,4-Triazol-4-yl)phenyl]glycine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1017791-25-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-(4H-1,2,4-Triazol-4-yl)phenyl]glycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901267030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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